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Compound of Interest

Compound Name: 1-Octanol-d2

Cat. No.: B12405247

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Octanol-d2, ensuring compliance with standard laboratory safety protocols and environmental
regulations. The following procedures are designed to offer clear, step-by-step guidance for
researchers, scientists, and drug development professionals.

Immediate Safety Considerations

1-Octanol-d2 should be handled with the same precautions as its non-deuterated analog, 1-
Octanol. It is classified as a combustible liquid, a skin and eye irritant, and is harmful to aquatic
life. Always wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, when handling this chemical. Work in a well-
ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Octanol, which
should be used as a proxy for 1-Octanol-d2 in the absence of specific data for the deuterated
compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12405247?utm_src=pdf-interest
https://www.benchchem.com/product/b12405247?utm_src=pdf-body
https://www.benchchem.com/product/b12405247?utm_src=pdf-body
https://www.benchchem.com/product/b12405247?utm_src=pdf-body
https://www.benchchem.com/product/b12405247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Flash Point 81 °C (177.8 °F)

Boiling Point 195 °C (383 °F)

Melting Point -16 °C (3.2 °F)

Solubility in Water Insoluble

Specific Gravity 0.824

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 1-Octanol-d2 is through a licensed hazardous
waste disposal company. This is in line with "Flinn Suggested Disposal Method #18b" for
nonvolatile organic compounds.

1. Waste Collection:

» Designate a specific, properly labeled, and sealed waste container for 1-Octanol-d2 and
other similar organic waste streams.

o The container must be made of a material compatible with 1-Octanol (e.g., glass or a
suitable plastic).

o The label should clearly indicate "Hazardous Waste," "1-Octanol-d2," and any other
components mixed with it.

2. Storage Pending Disposal:

o Store the waste container in a cool, dry, and well-ventilated secondary containment area.

o Ensure the storage area is away from sources of ignition, such as heat, sparks, and open
flames, as 1-Octanol is a combustible liquid.

e The storage area should be clearly marked as a hazardous waste accumulation point.

3. Arrange for Professional Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e If your institution does not have an EHS department, you must contract with a licensed
hazardous waste disposal company.
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Provide the disposal company with a complete and accurate description of the waste,
including its composition and volume.

4. Documentation:

Maintain a detailed record of the amount of 1-Octanol-d2 disposed of and the date of
disposal.

Keep copies of all waste manifests and other documentation provided by the hazardous
waste disposal company.

Important Note: Do NOT dispose of 1-Octanol-d2 down the drain or in regular trash. This is to
prevent harm to aquatic life and to avoid contaminating the environment. While there are no
specific federal regulations that differentiate the disposal of laboratory-scale deuterated
compounds from their non-deuterated counterparts, large quantities of deuterium compounds
may fall under specific regulatory control. For standard laboratory quantities, the primary
concern is the hazardous nature of the parent compound.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Octanol-d2.
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Caption: Decision workflow for the proper disposal of 1-Octanol-d2.
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 To cite this document: BenchChem. [Proper Disposal of 1-Octanol-d2: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405247#1-octanol-d2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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